Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride

• IUPAC Name: ethyl 2-amino-5-chloro-1,3-dihydroindene-2-carboxylate;hydrochloride
• InChI: InChI=1S/C12H14ClNO2.ClH/c1-2-16-11(15)12(14)6-8-3-4-10(13)5-9(8)7-12;/h3-5H,2,6-7,14H2,1H3;1H
• InChI Key: YBJRHRWEEUSVBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2=C(C1)C=C(C=C2)Cl)N.Cl
• Molecular Formula: C12H15Cl2NO2
• Molecular Weight: 276.16 g/mol
• CAS RN: 1427501-68-5

Description

Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride is a chemical compound with the CAS Number: 1427501-68-5. It has a molecular weight of 276.16. The IUPAC name for this compound is ethyl 2-amino-5-chloro-2-indanecarboxylate hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H14ClNO2.ClH/c1-2-16-11(15)12(14)6-8-3-4-10(13)5-9(8)7-12;/h3-5H,2,6-7,14H2,1H3;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound is stable under normal shipping temperatures.

Scientific Research Applications

1. Chemoenzymatic Synthesis Applications

Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride has been utilized in chemoenzymatic processes. For instance, kinetic resolution of cyclic quaternary ethyl 1-amino-2,3-dihydro-1H-indene-1-carboxylates, closely related to the chemical , was achieved using Candida antarctica lipase B. This facilitated the synthesis of amino acid enantiomers with high enantioselectivity and yields (Li, Rantapaju, & Kanerva, 2011).

2. Polymorphic Studies in Pharmaceuticals

The compound's related derivatives have been investigated for polymorphic forms, especially in pharmaceutical applications. For example, polymorphic forms of ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl}propanoate hydrochloride, a structurally similar compound, were characterized using spectroscopic and diffractometric techniques, highlighting the importance of understanding polymorphism in drug development (Vogt, Williams, Johnson, & Copley, 2013).

3. Synthesis of Schiff and Mannich Bases

The chemical has been a key component in the synthesis of Schiff and Mannich bases. In one study, ethyl imidate hydrochlorides, related to the compound , were synthesized and used to form Schiff and N-Mannich bases with different derivatives, demonstrating its utility in creating diverse chemical structures (Bekircan & Bektaş, 2008).

4. Efficient and Economical Synthesis

There has been significant research into developing efficient and economical synthetic routes using similar compounds. For instance, an efficient synthesis of 5,6-diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride, closely related to the compound of interest, was developed. This involved a six-step process with significant overall yield, demonstrating the potential for cost-effective synthesis methods in pharmaceuticals (Prashad, Hu, Har, Repič, Blacklock, & Lohse, 2006).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

While specific future directions for this compound are not available, the incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic. This suggests that similar compounds may have potential applications in medicinal chemistry.